Cas no 76074-47-0 (5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine)

5-(3-Methylphenyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 3-methylphenyl group at the 5-position and an amine at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. Its aromatic and heterocyclic framework enhances binding affinity in biological systems, while the methyl group offers tunable lipophilicity. The compound is particularly useful in the synthesis of pharmacologically active molecules, including potential antimicrobial and antitumor agents. Its stability and reactivity under controlled conditions make it a reliable building block for specialized organic synthesis.
5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine structure
76074-47-0 structure
Product Name:5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine
CAS No:76074-47-0
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD00788171
CID:1066536
PubChem ID:590957
Update Time:2025-05-28

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(m-tolyl)-1,3,4-thiadiazol-2-amine
    • 5-m-Tolyl-[1,3,4]thiadiazol-2-ylamine
    • 2-Amino-5-m-tolyl-1,3,4-thiadiazol
    • 5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine
    • SR-01000436275-1
    • AKOS000225626
    • EU-0005303
    • 2-amino-5-(m-tolyl)-1,3,4-thiadiazole
    • CCG-106888
    • 5-(3-Methylphenyl)-1,3,4-thiadiazol-2-amine #
    • BDA07447
    • 5-m-Tolyl-[1,3,4]thiadiazol-2-ylamine, AldrichCPR
    • 5-m-tolyl-1,3,4-thiadiazol-2-amine
    • MFCD00788171
    • SCHEMBL11337791
    • SY112334
    • 1,3,4-Thiadiazol-2-amine, 5-(3-methylphenyl)-
    • Z57148449
    • Oprea1_270861
    • Oprea1_499649
    • MLS000068243
    • CS-0071114
    • EN300-1265203
    • HMS2289E19
    • SR-01000436275
    • AMY27060
    • 76074-47-0
    • SMR000009629
    • F1386-0068
    • DTXSID70343618
    • DS-10431
    • LPOIZXBPFTXVAO-UHFFFAOYSA-N
    • CHEMBL1366084
    • BB 0253988
    • DB-123655
    • STK042431
    • MDL： MFCD00788171
    • Inchi： 1S/C9H9N3S/c1-6-3-2-4-7(5-6)8-11-12-9(10)13-8/h2-5H,1H3,(H2,10,12)
    • InChI Key： LPOIZXBPFTXVAO-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 191.05200
  • Monoisotopic Mass: 191.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 80.04000
  • LogP: 2.67690

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM254940-1g
5-(m-tolyl)-1,3,4-Thiadiazol-2-amine
 76074-47-0 95%
1g
 $102 2021-08-04
Chemenu
CM254940-5g
5-(m-tolyl)-1,3,4-Thiadiazol-2-amine
 76074-47-0 95%
5g
 $281 2021-08-04
Chemenu
CM254940-10g
5-(m-tolyl)-1,3,4-Thiadiazol-2-amine
 76074-47-0 95%
10g
 $421 2021-08-04
Chemenu
CM254940-25g
5-(m-tolyl)-1,3,4-Thiadiazol-2-amine
 76074-47-0 95%
25g
 $842 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PR360-50mg
5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine
 76074-47-0 95+%
50mg
 109.0CNY 2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD335311-250mg
5-(m-tolyl)-1,3,4-Thiadiazol-2-amine
 76074-47-0 95%
250mg
 ￥165.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD335311-1g
5-(m-tolyl)-1,3,4-Thiadiazol-2-amine
 76074-47-0 95%
1g
 ￥448.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD335311-5g
5-(m-tolyl)-1,3,4-Thiadiazol-2-amine
 76074-47-0 95%
5g
 ￥1446.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD335311-10g
5-(m-tolyl)-1,3,4-Thiadiazol-2-amine
 76074-47-0 95%
10g
 ￥2371.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD335311-25g
5-(m-tolyl)-1,3,4-Thiadiazol-2-amine
 76074-47-0 95%
25g
 ￥4812.0 2024-04-18

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Production Method

5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine Related Literature

76074-47-0 (5-(3-methylphenyl)-1,3,4-thiadiazol-2-amine) Related Products

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd